Gibberellic Acid Acetate
Gibberellic Acid Acetate
Brand Name:
Vulcanchem
CAS No.:
7648-02-4
VCID:
VC0108239
InChI:
InChI=1S/C21H24O7/c1-10-8-19-9-20(10,26)6-4-12(19)21-7-5-13(27-11(2)22)18(3,17(25)28-21)15(21)14(19)16(23)24/h5,7,12-15,26H,1,4,6,8-9H2,2-3H3,(H,23,24)/t12-,13+,14-,15-,18+,19?,20-,21?/m1/s1
SMILES:
CC(=O)OC1C=CC23C4CCC5(CC4(CC5=C)C(C2C1(C(=O)O3)C)C(=O)O)O
Molecular Formula:
C₂₁H₂₄O₇
Molecular Weight:
388.4 g/mol
Gibberellic Acid Acetate
CAS No.: 7648-02-4
Reference Standards
VCID: VC0108239
Molecular Formula: C₂₁H₂₄O₇
Molecular Weight: 388.4 g/mol
| CAS No. | 7648-02-4 |
|---|---|
| Product Name | Gibberellic Acid Acetate |
| Molecular Formula | C₂₁H₂₄O₇ |
| Molecular Weight | 388.4 g/mol |
| IUPAC Name | (2R,5R,9S,10R,11R,12S)-12-acetyloxy-5-hydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadec-13-ene-9-carboxylic acid |
| Standard InChI | InChI=1S/C21H24O7/c1-10-8-19-9-20(10,26)6-4-12(19)21-7-5-13(27-11(2)22)18(3,17(25)28-21)15(21)14(19)16(23)24/h5,7,12-15,26H,1,4,6,8-9H2,2-3H3,(H,23,24)/t12-,13+,14-,15-,18+,19?,20-,21?/m1/s1 |
| Standard InChIKey | KPCREOLLNUIOGL-PSZMZFNUSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1C=CC23[C@@H]4CC[C@]5(CC4(CC5=C)[C@H]([C@@H]2[C@]1(C(=O)O3)C)C(=O)O)O |
| SMILES | CC(=O)OC1C=CC23C4CCC5(CC4(CC5=C)C(C2C1(C(=O)O3)C)C(=O)O)O |
| Canonical SMILES | CC(=O)OC1C=CC23C4CCC5(CC4(CC5=C)C(C2C1(C(=O)O3)C)C(=O)O)O |
| Synonyms | 2-O-Acetylgibberellic acid; (1α,2β,4aα,4bβ,10β)-2-(Acetyloxy)-4a,7-dihydroxy-1-methyl-8-methylene-gibb-3-ene-1,10-dicarboxylic Acid 1,4a-Lactone; 2-acetate 2β,4a,7-Trihydroxy-1-methyl-8-methylene-4aα,4bβ-gibb-3-ene-1α 10β-Dicarboxylic acid 1,4a-Lacto |
| PubChem Compound | 3081410 |
| Last Modified | Nov 11 2021 |
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